Cas no 1424755-63-4 (N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine)

• Product Name: N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine
• CAS No: 1424755-63-4
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6163769
• PubChem ID: 75362859
• Update Time: 2025-07-01

N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine
• EN300-26599350
• 1424755-63-4
• N-(3,5-dimethoxyphenyl)-1-(2-phenylethenesulfonyl)piperidin-3-amine

• Inchi： 1S/C21H26N2O4S/c1-26-20-13-19(14-21(15-20)27-2)22-18-9-6-11-23(16-18)28(24,25)12-10-17-7-4-3-5-8-17/h3-5,7-8,10,12-15,18,22H,6,9,11,16H2,1-2H3/b12-10+
• InChI Key： WLMFZIUURCGEEV-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCCC(C1)NC1C=C(C=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.2Ų

Additional information on N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine

Comprehensive Overview of N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine (CAS No. 1424755-63-4)

N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine (CAS No. 1424755-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a piperidine ring and dimethoxyphenyl group in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine, particularly due to their potential role in modulating enzyme activity and receptor interactions. Researchers are actively exploring its structure-activity relationship (SAR) to understand how its molecular framework influences its pharmacological properties. This compound's E-configuration of the vinyl sulfone moiety is particularly noteworthy, as it may contribute to its stability and binding affinity in biological systems.

The synthesis of CAS No. 1424755-63-4 typically involves multi-step organic reactions, including sulfonylation and amine coupling processes. Its high purity and well-characterized structure make it valuable for analytical standards and reference materials in laboratories. Many researchers are investigating its potential as a building block for more complex molecules, especially in the development of targeted therapies and small molecule inhibitors.

From an industrial perspective, N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine represents an important intermediate in fine chemical synthesis. Its methoxy groups and sulfonyl functionality offer multiple sites for further chemical modifications, making it versatile for custom synthesis projects. The compound's molecular weight and lipophilicity are carefully optimized to balance solubility and membrane permeability, which are critical factors in drug design.

Current research trends involving CAS 1424755-63-4 focus on its potential applications in medicinal chemistry and biochemical assays. Some studies suggest that derivatives of this compound may exhibit interesting pharmacokinetic profiles, though extensive clinical evaluation would be necessary to confirm any therapeutic potential. The scientific literature contains several references to its use in high-throughput screening programs and as a chemical probe for studying biological pathways.

Quality control of N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets rigorous purity standards required for research applications. The growing demand for high-quality research chemicals has increased interest in reliable synthesis and characterization protocols for this molecule.

Environmental and safety considerations for handling CAS No. 1424755-63-4 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended when working with this chemical. Its storage stability and compatibility with common solvents have been well-documented in technical datasheets.

The future outlook for N-(3,5-Dimethoxyphenyl)-1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-amine appears promising as research continues to uncover new potential applications. Its combination of aromatic systems, hydrogen bond acceptors, and rigid structural elements makes it an attractive scaffold for further exploration in various scientific disciplines. As computational chemistry and AI-assisted drug discovery methods advance, compounds like this may see increased utilization in virtual screening campaigns.

For researchers seeking detailed information about 1424755-63-4, numerous scientific databases provide access to its physicochemical properties, spectral data, and synthetic procedures. The compound's growing presence in patent literature suggests its potential importance in developing new intellectual property in the chemical and pharmaceutical sectors. Continued investigation into its biological activity and mechanism of action may yield valuable insights for future applications.